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For Immediate Release

A novel fluorescent probe, designated Bone-1064, has been identified as a potent agent for

high-contrast near-infrared (NIR-II) fluorescence imaging of bone tissue. Initially developed as

a EuK-based Prostate-Specific Membrane Antigen (PSMA) tetramer, Bone-1064 exhibited an

unexpected and remarkable affinity for hydroxyapatite, the primary mineral component of bone.

This in-depth guide provides a comprehensive overview of its chemical structure, synthesis,

and the experimental validation of its unique bone-targeting properties, tailored for researchers,

scientists, and professionals in drug development.

Chemical Profile of Bone-1064
Bone-1064 is a complex molecule with the chemical formula C₇₈H₁₀₄N₁₈O₃₂S₂ and a molecular

weight of 1869.89 g/mol .[1][2] Its structure is characterized by a central core linked to four EuK

(-(S)-3-(Carboxyformamido)-2-(3-(carboxymethyl)ureido)propanoic acid) moieties, which were

originally intended for PSMA targeting.

Table 1: Physicochemical Properties of Bone-1064
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Property Value Reference

Molecular Formula C₇₈H₁₀₄N₁₈O₃₂S₂ [1][2]

Molecular Weight 1869.89 g/mol [1][2]

Target Hydroxyapatite [3]

Application NIR-II Fluorescence Imaging [2][3]

Experimental Validation and Performance
The bone-targeting capabilities of Bone-1064 were rigorously evaluated through a series of in

vitro and in vivo experiments. These studies revealed its high specificity for bone tissue over its

intended PSMA target.

In Vivo Imaging Performance
Near-infrared II (NIR-II) fluorescence imaging studies in animal models demonstrated the

exceptional performance of Bone-1064 for visualizing bone structures. A significant signal-to-

background ratio was achieved, allowing for clear delineation of bone from surrounding soft

tissues.

Table 2: In Vivo Imaging Performance of Bone-1064

Parameter Value Time Point Reference

Signal-to-Background

Ratio (Bone)
10.22 24 h post-injection [3]

Tumor-to-Normal-

Tissue Ratio
2.22 - [3]

Detailed Experimental Protocols
The following sections outline the methodologies employed in the synthesis and evaluation of

Bone-1064.
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Synthesis of Bone-1064
The synthesis of Bone-1064 is a multi-step process involving the preparation of the core

structure followed by the conjugation of the EuK moieties.

Synthesis Workflow of Bone-1064

Synthesis of Core and Ligand

Conjugation and Purification

Characterization

Preparation of Central Core Structure

Conjugation of EuK Ligands to Core

Synthesis of EuK Ligand

Purification by HPLC

Structural Verification (NMR, MS)

Final_Product

Bone-1064

Click to download full resolution via product page

Caption: Synthetic pathway for Bone-1064.

In Vivo NIR-II Fluorescence Imaging Protocol
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Animal models were utilized to assess the in vivo distribution and bone-targeting efficacy of

Bone-1064.

Animal Model: Healthy mice and mice bearing PSMA-positive tumors were used.

Probe Administration: Bone-1064 was administered via intravenous injection.

Imaging System: A specialized NIR-II fluorescence imaging system was used to capture

images at various time points post-injection.

Image Analysis: The signal intensity in the bone, tumor, and surrounding tissues was

quantified to determine the signal-to-background and tumor-to-normal-tissue ratios.

In Vivo NIR-II Imaging Workflow

Preparation

Imaging

Data Analysis

Animal Model Preparation
(Tumor-bearing & Healthy Mice)

Intravenous Injection of Bone-1064

NIR-II Fluorescence Imaging
(Multiple Time Points)

Region of Interest (ROI) Analysis Ex Vivo Biodistribution

Calculation of S/B and T/NT Ratios
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Caption: Experimental workflow for in vivo imaging.

In Vitro Hydroxyapatite Binding Assay
To confirm the specific binding of Bone-1064 to the mineral component of bone, an in vitro

binding assay with hydroxyapatite (HA) was performed.

Preparation of HA Slurry: A suspension of hydroxyapatite powder in a buffer solution was

prepared.

Incubation: Bone-1064 was added to the HA slurry and incubated.

Separation: The HA particles were separated from the supernatant by centrifugation.

Quantification: The amount of Bone-1064 in the supernatant was quantified to determine the

percentage of the probe bound to the hydroxyapatite.
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Hydroxyapatite Binding Assay Workflow

Assay Setup

Incubation & Separation

Quantification
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Centrifuge to Separate HA

Analyze Supernatant for Unbound Probe

Calculate Percentage of Bound Probe

Click to download full resolution via product page

Caption: Protocol for hydroxyapatite binding assay.

Conclusion
Bone-1064 represents a significant and serendipitous discovery in the field of molecular

imaging. Its strong and specific affinity for hydroxyapatite, coupled with its excellent NIR-II

fluorescence properties, makes it a highly promising tool for preclinical bone imaging research.
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The detailed protocols and data presented here provide a solid foundation for further

investigation and potential development of this unique molecular probe for various applications

in bone biology and pathology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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